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Compound of Interest

Compound Name: MI-1904

Cat. No.: B15565730 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working with MI-1904 and other potent, small molecule

inhibitors of the Menin-Mixed Lineage Leukemia (MLL) interaction. Given that MI-1904 belongs

to a series of related compounds, this guide leverages data from structurally similar molecules

such as MI-463, MI-503, and MI-1481 to provide comprehensive support.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for MI-1904 and other MI-series Menin-MLL inhibitors?

A1: MI-1904 is a small molecule inhibitor that targets the protein-protein interaction between

Menin and Mixed Lineage Leukemia (MLL) fusion proteins.[1][2] Menin is an essential cofactor

for the leukemogenic activity of MLL fusion proteins, which are common in acute leukemias.[3]

[4] By binding to Menin, MI-1904 blocks its interaction with MLL, leading to the downregulation

of downstream target genes such as HOXA9 and MEIS1.[1] This disruption of the Menin-MLL

interaction inhibits the proliferation of MLL-rearranged leukemia cells and can induce

differentiation and apoptosis.

Q2: What are the recommended solvents for dissolving MI-1904?

A2: While specific data for MI-1904 is not publicly available, based on related compounds like

MI-463 and MI-503, Dimethyl Sulfoxide (DMSO) is the recommended primary solvent for

creating high-concentration stock solutions. Ethanol can also be used, though solubility may be

lower than in DMSO. These compounds are generally insoluble in water. For in vivo studies,
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specific formulations using co-solvents like PEG300, Tween 80, and saline, or vehicles like

corn oil, are necessary.

Q3: How should I prepare a stock solution of a Menin-MLL inhibitor?

A3: To prepare a stock solution, it is recommended to use anhydrous DMSO. Allow the

powdered compound to equilibrate to room temperature before opening the vial. Add the

required volume of DMSO to achieve the desired concentration (e.g., 10 mM or higher). Vortex

the solution until the compound is fully dissolved. For compounds that are difficult to dissolve,

gentle warming or sonication may be necessary. Store the stock solution in small, single-use

aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: What is the stability of MI-1904 in solution?

A4: Stock solutions of related Menin-MLL inhibitors in DMSO are typically stable for up to 1

year when stored at -20°C and for up to 2 years at -80°C. It is advisable to use freshly prepared

dilutions for experiments.

Troubleshooting Guide
Issue 1: The compound precipitates out of solution when diluted in aqueous media for cell-

based assays.

Cause: The aqueous solubility of MI-series inhibitors is very low. Diluting a concentrated

DMSO stock directly into an aqueous buffer can cause the compound to exceed its solubility

limit and precipitate.

Solution 1: Decrease the final concentration. The target concentration in your assay may be

too high. Try performing a dose-response curve to determine the optimal, non-precipitating

concentration range.

Solution 2: Optimize the DMSO concentration. While it is ideal to keep the final DMSO

concentration low (typically <0.5%) in cell-based assays, a slightly higher concentration may

be required to maintain solubility. Always include a vehicle control with the same final DMSO

concentration to account for any solvent effects.
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Solution 3: Use a co-solvent system. For certain applications, a formulation with a co-solvent

like PEG300 or the use of a solubilizing agent such as SBE-β-CD may be necessary, even

for in vitro assays.

Issue 2: Inconsistent results in cell viability or functional assays.

Cause 1: Compound degradation. Repeated freeze-thaw cycles of the stock solution can

lead to degradation of the compound.

Solution 1: Use fresh aliquots. Prepare small, single-use aliquots of your high-concentration

stock solution to avoid multiple freeze-thaw cycles.

Cause 2: Incomplete dissolution. The compound may not be fully dissolved in the stock

solution, leading to inaccurate concentrations in your experiments.

Solution 2: Ensure complete dissolution. Visually inspect your stock solution to ensure it is

clear and free of particulates. If necessary, use gentle warming or sonication to aid

dissolution.

Cause 3: Time-dependent effects. The inhibitory effects of Menin-MLL inhibitors on cell

growth can be time-dependent, with more pronounced effects observed after longer

incubation periods (e.g., 7-10 days).

Solution 3: Optimize incubation time. Perform a time-course experiment to determine the

optimal duration of treatment for your specific cell line and assay.

Data Presentation: Solubility of Related Menin-MLL
Inhibitors
The following tables summarize the solubility data for Menin-MLL inhibitors structurally related

to MI-1904.

Table 1: Solubility of MI-463
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

DMSO 84 - 120 173.36 - 247.66

Ethanol 19 39.21

Water Insoluble -

Table 2: Solubility of MI-503

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

DMSO 25 - 100 44.28 - 177.1

Ethanol 3 - 15 -

Water < 0.1 (Insoluble) -

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of a Menin-MLL Inhibitor

Allow the vial of the powdered inhibitor (e.g., 1 mg of MI-463, MW: 484.54 g/mol ) to warm to

room temperature.

Add the calculated volume of anhydrous DMSO to the vial. For 1 mg of MI-463 to make a 10

mM solution, add 206.38 µL of DMSO.

Vortex the vial for 1-2 minutes until the powder is completely dissolved. The solution should

be clear.

If dissolution is difficult, gently warm the vial to 37°C or sonicate for a short period.

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.
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Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Thaw a single-use aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentrations.

Ensure that the final concentration of DMSO in the culture medium is consistent across all

experimental conditions and does not exceed a level that is toxic to your cells (typically

<0.5%).

Add the working solutions to your cell cultures and incubate for the desired period.
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Caption: Mechanism of action of MI-1904 in inhibiting the Menin-MLL pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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